N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine

• IUPAC Name: N-benzyl-N-[[5-(4-chlorophenyl)furan-2-yl]methyl]ethanamine
• InChI: InChI=1S/C20H20ClNO/c1-2-22(14-16-6-4-3-5-7-16)15-19-12-13-20(23-19)17-8-10-18(21)11-9-17/h3-13H,2,14-15H2,1H3
• InChI Key: AWUKMELMMYRBMQ-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)CC2=CC=C(O2)C3=CC=C(C=C3)Cl
• Molecular Formula: C20H20ClNO
• Molecular Weight: 325.8 g/mol

Description

N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine, also known as CFCF, is a novel compound with potential applications in scientific research. It belongs to the class of phenethylamines and has a complex molecular structure.

Mechanism of Action

The mechanism of action of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine is not fully understood, but it is believed to involve the modulation of serotonin and other neurotransmitters in the brain. N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine has been shown to have affinity for the 5-HT2A receptor, which is involved in the regulation of mood and cognition.
Biochemical and Physiological Effects
N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine has been shown to have a range of biochemical and physiological effects, including the modulation of serotonin and other neurotransmitters in the brain. It has also been shown to have anxiolytic and antidepressant effects in animal models. However, further research is needed to fully understand the biochemical and physiological effects of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine.

Advantages and Limitations for Lab Experiments

One advantage of using N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine in lab experiments is its potential to modulate serotonin and other neurotransmitters in the brain. This makes it a valuable tool for studying the neurochemistry of mood and cognition. However, one limitation of using N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine in lab experiments is its complex molecular structure, which may make it difficult to synthesize and study.

Future Directions

There are several future directions for research on N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine. One area of interest is its potential application in the treatment of mood disorders, such as depression and anxiety. Another area of interest is its potential as a tool for studying the neurochemistry of mood and cognition. Further research is also needed to fully understand the biochemical and physiological effects of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine and its mechanism of action.

Synthesis Methods

The synthesis of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine involves several steps, including the reaction between benzylamine and 4-chlorobenzaldehyde to form N-benzyl-4-chlorobenzaldehyde, which is then reacted with furfurylamine to produce the final product. The synthesis of N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine is a complex process that requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have affinity for serotonin receptors, which are involved in the regulation of mood, appetite, and sleep. N-benzyl-N-{[5-(4-chlorophenyl)-2-furyl]methyl}ethanamine may also have potential applications in the treatment of depression, anxiety, and other mood disorders.